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Compound of Interest

Compound Name: Allyl trifluoroacetate

CAS No.: 383-67-5

Cat. No.: B1265431

Get Quote

This in-depth guide provides a comprehensive overview of allyl trifluoroacetate, a versatile

reagent in modern organic synthesis. Intended for researchers, scientists, and professionals in

drug development, this document delves into the core chemical properties, synthesis protocols,

safe handling procedures, and diverse applications of this important building block. The CAS

number for allyl trifluoroacetate is 383-67-5[1][2][3].

Core Chemical Properties and Identification
Allyl trifluoroacetate, with the linear formula CF3CO2CH2CH=CH2, is a colorless to light

yellow liquid[2][3]. Its fundamental properties are crucial for its effective use and are

summarized in the table below.
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Property Value Source

CAS Number 383-67-5 [1][2][3]

Molecular Formula C5H5F3O2 [1][2][3]

Molecular Weight 154.09 g/mol [1][2][3]

Boiling Point 66-67 °C [3]

Density 1.183 g/mL at 25 °C [3]

Refractive Index n20/D 1.335 [3]

Flash Point -1 °C (closed cup)

InChI Key
XIVPVSIDXBTZLM-

UHFFFAOYSA-N
[2][3]

SMILES C=CCOC(=O)C(F)(F)F [2][3]

Synthesis of Allyl Trifluoroacetate: A Step-by-Step
Protocol
The synthesis of allyl trifluoroacetate is most commonly achieved through the esterification of

trifluoroacetic acid with allyl alcohol. This reaction can be catalyzed by a strong acid. A general

laboratory-scale procedure is detailed below.

Materials:

Trifluoroacetic anhydride

Allyl alcohol

Pyridine (optional, as a scavenger for trifluoroacetic acid)

Anhydrous diethyl ether or dichloromethane

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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Round-bottom flask

Magnetic stirrer

Dropping funnel

Reflux condenser

Separatory funnel

Rotary evaporator

Experimental Workflow:
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Reaction Setup

Reaction

Work-up

Purification

Combine allyl alcohol and solvent in a flask

Cool the mixture in an ice bath

Slowly add trifluoroacetic anhydride via dropping funnel

Allow the reaction to stir at room temperature

Quench the reaction with saturated NaHCO3 solution

Extract the aqueous layer with solvent

Combine organic layers and dry over MgSO4

Filter and concentrate the organic solution in vacuo

Purify the crude product by distillation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of allyl trifluoroacetate.
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Detailed Protocol:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a

dropping funnel, dissolve allyl alcohol (1.0 equivalent) in anhydrous diethyl ether. Cool the

flask in an ice bath to 0 °C.

Addition of Reagent: Slowly add trifluoroacetic anhydride (1.1 equivalents) to the stirred

solution via the dropping funnel over a period of 30 minutes. Maintain the temperature below

10 °C during the addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Work-up: Carefully quench the reaction by slowly adding saturated sodium bicarbonate

solution until effervescence ceases. Transfer the mixture to a separatory funnel and separate

the organic layer.

Extraction: Extract the aqueous layer twice with diethyl ether.

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by fractional distillation to yield pure allyl
trifluoroacetate.

Safety and Handling
Allyl trifluoroacetate is a hazardous chemical and requires careful handling in a well-

ventilated fume hood. It is a highly flammable liquid and vapor. It causes severe skin burns and

eye damage.

GHS Hazard Information:

Pictograms: Flame, Corrosion, Exclamation mark

Signal Word: Danger[3]
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Hazard Statements:

H225: Highly flammable liquid and vapor

H314: Causes severe skin burns and eye damage

H335: May cause respiratory irritation

Precautionary Statements:

P210: Keep away from heat/sparks/open flames/hot surfaces. No smoking.

P233: Keep container tightly closed.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Faceshields and Goggles

Chemical-resistant gloves

Protective clothing

Type ABEK (EN14387) respirator filter for vapor protection

Key Applications in Organic Synthesis
Allyl trifluoroacetate is a valuable reagent in organic chemistry, primarily utilized for the

introduction of the trifluoroacetyl group and as a precursor for various synthetic

transformations.

Logical Relationship of Applications:
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Allyl Trifluoroacetate

Trifluoroacetylation Reagent Precursor for Allylic Substitution Reactions

Protecting Group Chemistry Diels-Alder Reactions

Click to download full resolution via product page

Caption: Key synthetic applications of allyl trifluoroacetate.

Trifluoroacetylation Agent: It serves as an efficient reagent for the trifluoroacetylation of

alcohols, amines, and other nucleophiles. The trifluoroacetyl group can act as a protecting

group or an activating group for further transformations.

Allylation Reactions: The allylic group can be transferred to various substrates through

transition metal-catalyzed reactions.

Precursor for Other Reagents: It can be used as a starting material for the synthesis of more

complex fluorinated molecules.

Characterization and Spectroscopic Data
Proper characterization of allyl trifluoroacetate is essential to confirm its purity and identity.

Key spectroscopic techniques include Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS). While specific spectra are not provided here,

typical chemical shifts and absorption bands are expected based on its structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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